Cas no 1406684-24-9 (1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide)

• Product Name: 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide
• CAS No: 1406684-24-9
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 6222113
• PubChem ID: 63665534
• Update Time: 2025-11-06

1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0351790
• 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide
• EN300-1154821
• AKOS012976395
• 1406684-24-9

• Inchi： 1S/C10H14ClNO2S/c1-9(10-6-4-3-5-7-10)12(2)15(13,14)8-11/h3-7,9H,8H2,1-2H3
• InChI Key： LCEQUUFUWLGNAR-UHFFFAOYSA-N
• SMILES： ClCS(N(C)C(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide

Comprehensive Overview of 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide (CAS 1406684-24-9)

1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide, with the CAS number 1406684-24-9, is a specialized sulfonamide derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique chloro and methylphenylethyl functional groups, serves as a versatile intermediate in the development of novel bioactive molecules. Its molecular structure, which includes a methanesulfonamide backbone, makes it particularly valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for sulfonamide-based compounds like 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a building block for small molecule therapeutics, especially in the context of neurological disorders and inflammatory diseases. The compound's CAS 1406684-24-9 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in both industrial and academic settings.

One of the key reasons behind the popularity of 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide is its compatibility with modern green chemistry principles. As the scientific community shifts toward sustainable synthesis methods, this compound's efficient synthetic pathways and minimal environmental impact align well with current trends. Additionally, its structural flexibility allows for easy modification, making it a favorite among chemists working on high-throughput screening and combinatorial chemistry.

The pharmaceutical industry has also shown keen interest in CAS 1406684-24-9 due to its potential applications in drug delivery systems and prodrug design. Its ability to act as a carrier molecule for targeted therapies has been explored in recent studies, particularly in the context of cancer research and personalized medicine. These advancements have further solidified its position as a critical component in cutting-edge research.

From a commercial perspective, 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide is often discussed in relation to supply chain optimization and cost-effective production. Manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand from research institutions and biotech companies. The compound's stability and solubility properties also make it a practical choice for large-scale applications.

In conclusion, 1-chloro-N-methyl-N-(1-phenylethyl)methanesulfonamide (CAS 1406684-24-9) represents a pivotal advancement in chemical innovation. Its multifaceted applications, from drug development to sustainable chemistry, underscore its importance in contemporary science. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific discovery and industrial progress.